3-{1-[4-(benzyloxy)benzyl]-3-piperidinyl}-N-cyclopropylpropanamide

• IUPAC Name: N-cyclopropyl-3-[1-[(4-phenylmethoxyphenyl)methyl]piperidin-3-yl]propanamide
• InChI: InChI=1S/C25H32N2O2/c28-25(26-23-11-12-23)15-10-20-7-4-16-27(17-20)18-21-8-13-24(14-9-21)29-19-22-5-2-1-3-6-22/h1-3,5-6,8-9,13-14,20,23H,4,7,10-12,15-19H2,(H,26,28)
• InChI Key: AXZCCONNMKCOFI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=CC=C(C=C2)OCC3=CC=CC=C3)CCC(=O)NC4CC4
• Molecular Formula: C25H32N2O2
• Molecular Weight: 392.5 g/mol

Description

3-{1-[4-(benzyloxy)benzyl]-3-piperidinyl}-N-cyclopropylpropanamide, also known as BPPC, is a compound that has been synthesized and studied for its potential use in scientific research. BPPC is a piperidine derivative that has shown promise in various applications, including as a potential therapeutic agent for the treatment of certain medical conditions.

Scientific Research Applications

3-{1-[4-(benzyloxy)benzyl]-3-piperidinyl}-N-cyclopropylpropanamide has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have a high affinity for the sigma-1 receptor, which is involved in various neurological processes. 3-{1-[4-(benzyloxy)benzyl]-3-piperidinyl}-N-cyclopropylpropanamide has also been studied for its potential use in the treatment of certain medical conditions, such as neuropathic pain and depression.

Mechanism of Action

The mechanism of action of 3-{1-[4-(benzyloxy)benzyl]-3-piperidinyl}-N-cyclopropylpropanamide is not fully understood, but it is believed to involve the modulation of sigma-1 receptors. Sigma-1 receptors are involved in various cellular processes, including calcium signaling and protein folding. 3-{1-[4-(benzyloxy)benzyl]-3-piperidinyl}-N-cyclopropylpropanamide has been shown to enhance sigma-1 receptor activity, which may lead to various physiological effects.
Biochemical and Physiological Effects:
3-{1-[4-(benzyloxy)benzyl]-3-piperidinyl}-N-cyclopropylpropanamide has been shown to have various biochemical and physiological effects. It has been shown to enhance the release of certain neurotransmitters, such as dopamine and acetylcholine, in the brain. 3-{1-[4-(benzyloxy)benzyl]-3-piperidinyl}-N-cyclopropylpropanamide has also been shown to have analgesic effects, which may be due to its modulation of sigma-1 receptors. Additionally, 3-{1-[4-(benzyloxy)benzyl]-3-piperidinyl}-N-cyclopropylpropanamide has been shown to have antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of 3-{1-[4-(benzyloxy)benzyl]-3-piperidinyl}-N-cyclopropylpropanamide is its high affinity for sigma-1 receptors, which makes it a useful tool for studying the physiological effects of sigma-1 receptor modulation. 3-{1-[4-(benzyloxy)benzyl]-3-piperidinyl}-N-cyclopropylpropanamide has also been shown to have good bioavailability and pharmacokinetic properties, which make it a useful compound for in vivo studies. However, one limitation of 3-{1-[4-(benzyloxy)benzyl]-3-piperidinyl}-N-cyclopropylpropanamide is its potential toxicity, particularly at high doses. Further studies are needed to determine the safety of 3-{1-[4-(benzyloxy)benzyl]-3-piperidinyl}-N-cyclopropylpropanamide in humans.

Future Directions

There are several future directions for further research on 3-{1-[4-(benzyloxy)benzyl]-3-piperidinyl}-N-cyclopropylpropanamide. One area of interest is its potential use as a therapeutic agent for the treatment of neuropathic pain and depression. Further studies are needed to determine the efficacy and safety of 3-{1-[4-(benzyloxy)benzyl]-3-piperidinyl}-N-cyclopropylpropanamide in humans. Another area of interest is the role of sigma-1 receptors in various neurological processes. Further studies on the modulation of sigma-1 receptors by 3-{1-[4-(benzyloxy)benzyl]-3-piperidinyl}-N-cyclopropylpropanamide may provide insights into the physiological effects of sigma-1 receptor activity. Additionally, the development of new sigma-1 receptor ligands, such as 3-{1-[4-(benzyloxy)benzyl]-3-piperidinyl}-N-cyclopropylpropanamide, may lead to the discovery of new therapeutic agents for the treatment of various medical conditions.